Cas no 905966-40-7 (Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester)

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester structure
905966-40-7 structure
Product Name:Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester
CAS No:905966-40-7
MF:C13H17BO4
MW:248.082684278488
CID:1952603
PubChem ID:24939088
Update Time:2025-04-21

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester
    • Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate
    • SCHEMBL2273662
    • 905966-40-7
    • starbld0010795
    • F74539
    • BS-47173
    • Inchi： 1S/C13H17BO4/c1-13(2)8-17-14(18-9-13)11-6-4-10(5-7-11)12(15)16-3/h4-7H,8-9H2,1-3H3
    • InChI Key： LOMGOLHZGKZTRH-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(C(=O)OC)=CC=2)OCC(C)(C)C1

Computed Properties

  • Exact Mass: 248.1219892g/mol
  • Monoisotopic Mass: 248.1219892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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